Cas no 1338440-33-7 (potassium (2-chloro-6-fluorophenyl)trifluoroboranuide)

• Product Name: potassium (2-chloro-6-fluorophenyl)trifluoroboranuide
• CAS No: 1338440-33-7
• MDL: MFCD09993472
• CID: 5559095
• PubChem ID: 87400234
• Update Time: 2025-10-25

potassium (2-chloro-6-fluorophenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Borate(1-), (2-chloro-6-fluorophenyl)trifluoro-, potassium (1:1), (T-4)-
• Potassium (2-chloro-6-fluorophenyl)trifluoroborate
• potassium (2-chloro-6-fluorophenyl)trifluoroboranuide

• MDL： MFCD09993472
• Inchi： 1S/C6H3BClF4.K/c8-4-2-1-3-5(9)6(4)7(10,11)12;/h1-3H;/q-1;+1
• InChI Key： DDAQKFRMWUWAKX-UHFFFAOYSA-N
• SMILES： [B+3]([C-]1=C(C=CC=C1Cl)F)([F-])([F-])[F-].[K+]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on potassium (2-chloro-6-fluorophenyl)trifluoroboranuide

Potassium (2-Chloro-6-Fluorophenyl)Trifluoroborate: A Comprehensive Overview

The compound with CAS No. 1338440-33-7, commonly referred to as potassium (2-chloro-6-fluorophenyl)trifluoroborate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of the trifluoroborate family, which has been extensively studied for its unique electronic properties and reactivity. The trifluoroborate moiety in this compound plays a pivotal role in its applications, particularly in catalysis and organometallic chemistry.

Recent advancements in fluorine chemistry have highlighted the importance of fluorinated aromatic compounds like potassium (2-chloro-6-fluorophenyl)trifluoroborate. The presence of both chlorine and fluorine substituents on the aromatic ring introduces a unique electronic environment, making this compound highly versatile. Researchers have explored its potential as a precursor for synthesizing advanced materials, including organic light-emitting diodes (OLEDs) and perovskite solar cells. The chlorine substituent at the 2-position and the fluorine substituent at the 6-position create a highly symmetrical structure, which is advantageous for certain types of catalytic reactions.

The synthesis of potassium (2-chloro-6-fluorophenyl)trifluoroborate involves a multi-step process that typically begins with the preparation of the corresponding boronic acid derivative. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of the trifluoroborate salt, reducing reaction times from hours to minutes. This approach not only improves efficiency but also minimizes the environmental footprint of the synthesis process.

In terms of applications, potassium (2-chloro-6-fluorophenyl)trifluoroborate has found niche uses in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. Its ability to act as an efficient boron source makes it invaluable in constructing complex organic molecules with high precision. Moreover, its compatibility with various solvents and reaction conditions has made it a preferred choice for researchers working in drug discovery and agrochemical development.

One of the most promising areas of research involving this compound is its role in materials science. The incorporation of potassium (2-chloro-6-fluorophenyl)trifluoroborate into polymer frameworks has led to materials with enhanced thermal stability and mechanical properties. For example, recent studies have demonstrated its use as a building block for high-performance polymers used in aerospace applications. The fluoroaromatic nature of this compound contributes significantly to these improved properties.

From an environmental perspective, potassium (2-chloro-6-fluorophenyl)trifluoroborate exhibits low toxicity and biodegradability under controlled conditions. This makes it suitable for applications where eco-friendliness is a priority. However, like all chemicals, proper handling and disposal protocols must be followed to ensure safety and minimize environmental impact.

In conclusion, potassium (2-chloro-6-fluorophenyl)trifluoroborate represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future technological innovations. As research continues to uncover new potentials for this compound, its role in advancing modern chemistry is expected to grow exponentially.